Cas no 934236-38-1 (1,3-thiazole-2-sulfonyl fluoride)

• Product Name: 1,3-thiazole-2-sulfonyl fluoride
• CAS No: 934236-38-1
• MF: C₃H₂FNO₂S₂
• MW: 167.181881427765
• MDL: MFCD09265516
• CID: 2132082
• PubChem ID: 16427159
• Update Time: 2025-05-20

1,3-thiazole-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Thiazole-2-sulphonyl fluoride
• 1,3-thiazole-2-sulfonyl fluoride
• Thiazole-2-sulfonyl fluoride
• fluoro-1,3-thiazol-2-ylsulfone
• SBB088083

• MDL： MFCD09265516
• Inchi： 1S/C3H2FNO2S2/c4-9(6,7)3-5-1-2-8-3/h1-2H
• InChI Key： ZTEVDEORQHXCNV-UHFFFAOYSA-N
• SMILES： S(C1=NC=CS1)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 185
• Topological Polar Surface Area: 83.6

Additional information on 1,3-thiazole-2-sulfonyl fluoride

Professional Introduction to Compound with CAS No. 934236-38-1 and Product Name: 1,3-thiazole-2-sulfonyl fluoride

1,3-thiazole-2-sulfonyl fluoride (CAS No. 934236-38-1) is a highly versatile and significant compound in the field of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural properties and broad spectrum of applications. The compound belongs to the thiazole family, which is well-known for its presence in numerous biologically active molecules, including antibiotics, antifungals, and anti-inflammatory agents. The introduction of a sulfonyl fluoride group at the 2-position of the thiazole ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The sulfonyl fluoride moiety is particularly noteworthy as it serves as a versatile handle for further functionalization. This feature allows chemists to introduce various substituents through nucleophilic substitution reactions, enabling the synthesis of complex molecules with tailored biological activities. In recent years, there has been a surge in research focused on developing novel sulfonamide-based drugs, owing to their efficacy and favorable pharmacokinetic profiles. 1,3-thiazole-2-sulfonyl fluoride stands out as a crucial building block in this endeavor.

One of the most compelling aspects of 1,3-thiazole-2-sulfonyl fluoride is its utility in medicinal chemistry. The thiazole core is a privileged scaffold that has been extensively explored in drug discovery programs. Its aromaticity and ability to form hydrogen bonds make it an ideal candidate for designing molecules that interact with biological targets. Furthermore, the sulfonyl fluoride group can be selectively converted into other functional groups such as sulfonamides, carboxylic acids, and amines, providing chemists with a high degree of flexibility in molecular design.

Recent studies have highlighted the importance of 1,3-thiazole-2-sulfonyl fluoride in the development of small-molecule inhibitors targeting various diseases. For instance, researchers have utilized this compound to synthesize inhibitors of enzymes involved in cancer metabolism. Thiazole derivatives have shown promise in disrupting metabolic pathways that are overactive in tumor cells, thereby offering a potential therapeutic strategy for oncology applications. Additionally, the compound has been explored in the context of infectious diseases, where it has been used to develop novel antibiotics targeting resistant bacterial strains.

The synthetic utility of 1,3-thiazole-2-sulfonyl fluoride extends beyond pharmaceutical applications. It serves as a key intermediate in the preparation of agrochemicals and specialty chemicals. The ability to modify the sulfonyl fluoride group allows for the creation of compounds with specific agrochemical properties, such as herbicides and fungicides. This versatility underscores the compound's importance not only in drug discovery but also in industrial chemistry.

In terms of chemical reactivity, 1,3-thiazole-2-sulfonyl fluoride exhibits unique characteristics that make it an attractive candidate for synthetic transformations. The sulfonyl fluoride group is highly electrophilic due to the electron-withdrawing nature of the sulfonyl moiety and the electron-deficient thiazole ring. This reactivity enables nucleophilic substitution reactions with a wide range of nucleophiles, including alcohols, amines, and thiols. Such reactions are fundamental in constructing complex molecular architectures and have been instrumental in developing novel therapeutic agents.

The role of 1,3-thiazole-2-sulfonyl fluoride in computational chemistry and drug design cannot be overstated. With advancements in computational methods, researchers can now predict the binding affinities and interactions of this compound with biological targets with remarkable accuracy. This has facilitated high-throughput virtual screening campaigns aimed at identifying lead compounds for further optimization. The integration of experimental data with computational modeling has significantly accelerated the drug discovery process.

Moreover, 1,3-thiazole-2-sulfonyl fluoride has been employed in materials science research due to its ability to form coordination complexes with metal ions. These complexes exhibit interesting catalytic properties and have been investigated for their potential applications in organic synthesis and industrial processes. The thiazole ring can act as a ligand for transition metals such as copper and palladium, facilitating various catalytic transformations that would be otherwise challenging to achieve.

The environmental impact of using 1,3-thiazole-2-sulfonyl fluoride as an intermediate has also been studied extensively. Researchers are increasingly focusing on green chemistry principles to minimize waste and improve sustainability during synthetic processes. Efforts have been made to develop catalytic systems that reduce reliance on hazardous reagents and enhance atom economy. These initiatives align with global efforts to promote environmentally friendly chemical synthesis.

In conclusion,1,3-thiazole-2-sulfonyl fluoride (CAS No. 934236-38-1) is a multifaceted compound with far-reaching implications in pharmaceuticals, agrochemicals, materials science, and environmental chemistry. Its unique structural features and reactivity make it an indispensable tool for chemists engaged in drug discovery and industrial applications. As research continues to uncover new possibilities for this versatile compound,1,3-thiazole-2-sulfonyl fluoride is poised to remain at the forefront of chemical innovation.